Cas no 1188147-10-5 (7-Chlorobenzo[d]thiazole-2-carbonitrile)

7-Chlorobenzo[d]thiazole-2-carbonitrile is a heterocyclic organic compound featuring a benzo[d]thiazole core substituted with a chlorine atom at the 7-position and a nitrile group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group enhances electrophilic properties, facilitating further functionalization, while the chlorine substituent offers a site for cross-coupling reactions. Its rigid aromatic system contributes to stability and potential bioactivity, particularly in the development of antimicrobial and antitumor agents. The compound’s high purity and well-defined structure ensure reproducibility in research applications. Its compatibility with modern synthetic methodologies underscores its utility in medicinal chemistry and material science.

7-Chlorobenzo[d]thiazole-2-carbonitrile structure

1188147-10-5 structure

Product Name:7-Chlorobenzo[d]thiazole-2-carbonitrile

CAS No:1188147-10-5

MF:C₈H₃ClN₂S

MW:194.640818834305

CID:838481

PubChem ID:55264164

Update Time:2025-07-02

7-Chlorobenzo[d]thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-Chlorobenzo[d]thiazole-2-carbonitrile
- 2-Benzothiazolecarbonitrile, 7-chloro-
- 7-Chloro-1,3-benzothiazole-2-carbonitrile
- 7-chloro-2-Benzothiazolecarbonitrile
- AK-59691
- ANW-61156
- CTK8B8747
- KB-249747
- 1188147-10-5
- DB-023344
- DTXSID60717081
- BDBM50570934
- CHEMBL4875943
- AKOS006305903
- Inchi： 1S/C8H3ClN2S/c9-5-2-1-3-6-8(5)12-7(4-10)11-6/h1-3H
- InChI Key： CEJBBOFZPWCAHI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1SC(C#N)=N2

Computed Properties

Exact Mass: 193.9705470g/mol
Monoisotopic Mass: 193.9705470g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 64.9Å²

7-Chlorobenzo[d]thiazole-2-carbonitrile Pricemore >>

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